Cas no 109276-34-8 (Biotin LC hydrazide)

• Product Name: Biotin LC hydrazide
• CAS No: 109276-34-8
• MF: C₁₆H₂₉N₅O₃S
• MW: 371.498162031174
• MDL: MFCD00077659
• CID: 172199
• PubChem ID: 354335025
• Update Time: 2025-06-08

Biotin LC hydrazide Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid,6-[[5-[(3aS,4S,6aR)-hexahydro-2-oxo-1H-thieno[3,4-d]imidazol-4-yl]-1-oxopentyl]amino]-,hydrazide
• N''-Biotinyl-6-aminohexanoylhydrazide
• (+)-Biotinamidohexanoic acid hydrazide
• 6-HYDRAZIDOHEXYL-D-BIOTINAMIDE
• Hexanoic acid,6-[[5-[(3aS,4S,6aR)-hexahydro-2-oxo-1H-thieno[3,4-d]imidazol-4-yl]-1-oxopentyl]a...
• LC-(+)-Biotin hydrazide
• BIOTINAMIDOCAPROYL HYDRAZIDE
• BIOTIN-AC5-HYDRAZIDE
• (+)-Biotin-ε-aminocaproyl hydrazide
• (+)-Biotin-X-hydrazide
• (+)-Biotinamidocaproyl hydrazide
• BACH
• N-(+)-Biotinyl-6-aminohexanoic hydrazide
• Biotin-LC-Hydrazide
• N-(6-Hydrazinyl-6-oxohexyl)biotinamide
• EZ-Link Biotin-LC-hydrazide
• 6-Bach
• Biotin-LC-Hz
• BIOTIN-X-HYDRAZIDE
• BIOTIN LC HYDRAZIDE
• BIOTIN LC HYDRAZINE
• BIOTINAMIDOCAPROYL HYDRAZINE
• Biotin-6-aminocaproyl hydrazide
• LC-Biotin hydrazide
• (+)-Biotin-LC-Hydrazide
• N-(6-Hydrazinyl-6-oxohexyl)-5-((3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanamide
• (+)-Biotin-LC-NHNH2
• BIB109
• IJJWOSAXNHWBPR-HUBLWGQQSA-N
• Biotin-epsilon-aminocaproylhydrazide
• 6184AH
• BP
• Biotin Aminocaproyl Hydrazide
• CHEMBL4439291
• 5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]-N-(6-hydrazinyl-6-oxohexyl)pentanamide
• Hexanoic acid, 6-((5-((3aS,4S,6aR)-hexahydro-2-oxo-1H-thieno(3,4-d)imidazol-4-yl)-1-oxopentyl)amino)-, hydrazide
• N-(6-Hydrazinylidene-6-hydroxyhexyl)-5-(2-hydroxy-3a,4,6,6a-tetrahydro-1H-thieno[3,4-d]imidazol-6-yl)pentanimidic acid
• DTXSID80911069
• (+)-Biotinamidohexanoic acid hydrazide, >=90% (TLC), powder
• BP-22113
• Hexanoic acid, 6-((5-(hexahydro-2-oxo-1H-thieno(3,4-d)imidazol-4-yl)-1-oxopentyl)amino)-, hydrazide, (3aS-(3aalpha,4beta,6aalpha))-
• AKOS015896892
• MFCD00077659
• NS00122232
• 109276-34-8
• (+)-Biotinamidohexanoic acid hydrazide;Biotin LC hydrazide
• CS-7682
• H1071
• SCHEMBL8188903
• HY-101885
• H10324
• DA-51132
• Biotin LC hydrazide

• MDL： MFCD00077659
• Inchi： 1S/C16H29N5O3S/c17-21-14(23)8-2-1-5-9-18-13(22)7-4-3-6-12-15-11(10-25-12)19-16(24)20-15/h11-12,15H,1-10,17H2,(H,18,22)(H,21,23)(H2,19,20,24)/t11-,12-,15-/m0/s1
• InChI Key： IJJWOSAXNHWBPR-HUBLWGQQSA-N
• SMILES： S1C[C@H]2[C@@H]([C@@H]1CCCCC(NCCCCCC(NN)=O)=O)NC(N2)=O

Computed Properties

• Exact Mass: 371.19900
• Monoisotopic Mass: 371.199111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 11
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 12
• XLogP3: -0.3
• Topological Polar Surface Area: 151

Experimental Properties

• Color/Form: powder
• Density: 1.188±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 195-196°C
• Boiling Point: 777.0±55.0 °C at 760 mmHg
• Flash Point: 423.7±31.5 °C
• Refractive Index: 1.538
• Solubility: Insuluble (4.5E-3 g/L) (25 ºC),
• PSA: 150.65000
• LogP: 2.51840
• Solubility: Not determined

Biotin LC hydrazide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：-
• Safety Instruction： S22-S24/25
• FLUKA BRAND F CODES：10-21
• Storage Condition：4°C, protect from light
• Safety Term：S22-24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Biotin and derivatives Biotin and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Biotin and derivatives
• Other Chemical Reagents

Additional information on Biotin LC hydrazide

Comprehensive Guide to Biotin LC Hydrazide (CAS No. 109276-34-8): Applications and Innovations

Biotin LC hydrazide (CAS No. 109276-34-8) is a specialized derivative of biotin, widely recognized for its role in biochemical labeling and detection. This compound features a long-chain (LC) hydrazide spacer, which enhances its solubility and reactivity, making it a preferred choice for conjugation with aldehydes and ketones. Researchers frequently utilize Biotin LC hydrazide in affinity chromatography, protein labeling, and glycan detection, owing to its high binding affinity for streptavidin and avidin.

In recent years, the demand for Biotin LC hydrazide has surged due to advancements in proteomics and glycobiology. Its ability to tag and isolate biomolecules has made it indispensable in drug discovery and diagnostic assays. A trending topic in scientific forums is its application in CAR-T cell therapy, where biotinylated antibodies are used to target specific cancer markers. This aligns with the growing interest in personalized medicine and bioconjugation techniques.

Another hot topic is the use of Biotin LC hydrazide in CRISPR-Cas9 gene-editing workflows. By biotinylating guide RNAs or proteins, researchers can streamline purification processes, a technique often searched as "biotinylation for CRISPR" in academic databases. The compound’s compatibility with mass spectrometry also makes it valuable for post-translational modification (PTM) studies, particularly in analyzing O-GlcNAcylation, a PTM linked to neurodegenerative diseases.

From an industrial perspective, Biotin LC hydrazide is critical in biosensor development. Its stability and specificity enable the creation of high-sensitivity detectors for pathogens like SARS-CoV-2, addressing the global need for rapid diagnostics. Searches for "biotin-based biosensors" have spiked, reflecting its relevance in pandemic response research.

Quality and storage are common concerns among users. Biotin LC hydrazide should be stored at -20°C in anhydrous conditions to prevent hydrolysis. FAQs often include queries like "how to dissolve Biotin LC hydrazide"—the answer being DMSO or DMF as optimal solvents. Its molecular weight (MW: 371.48 g/mol) and purity (>95%) are also frequently cited parameters.

In summary, Biotin LC hydrazide (CAS No. 109276-34-8) bridges cutting-edge research and practical applications, from cancer immunotherapy to infectious disease diagnostics. Its versatility ensures it remains a staple in laboratories worldwide, driven by evolving scientific inquiries and technological demands.